Journal Name:International Journal of Minerals, Metallurgy and Materials
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International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-07-21 , DOI:
10.1007/s40571-023-00638-2
Modeling of collision between elastic solids involves deformation of bodies and the interaction with other bodies. Classically, smoothed particle hydrodynamics (SPH) is used for both, but, this does not allow one to incorporate friction and also subjects the solids to unphysical interaction when the bodies are nearby but not in actual contact. In the current work, we incorporate an efficient contact force model into a variant of updated-Lagrangian SPH to model the interaction between elastic solids. This approach models friction as well as eliminates the spurious interaction between nearby bodies. The current model is validated with several numerical examples, involving collision between two and multiple elastic solids, with and without friction. These results compare well with finite element modeling, analytical, and experimental studies. The model is easy to incorporate in any updated-Lagrangian SPH scheme. We provide a fully open-source implementation along with a reproducible manuscript.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-06-27 , DOI:
10.1007/s40571-023-00618-6
In the framework of computational studies of particulate multiphase flow systems, either dilute or dense, particle–particle as well as particle–wall collisions need to be considered, which in the case of nonspherical particle shapes still presents a computational challenge. In this study, we present an efficient numerical implementation of a novel superellipsoidal particle collision model that can be used in general fluid flows. The superellipsoid shape formulation can be viewed as an extension of spherical or ellipsoidal shapes and can be used to represent spherical, ellipsoidal, cylindrical, diamond-like and cubic particles by varying solely five shape parameters. In this context, we present a fast, stable Newton–Raphson-based method for modeling frictional collisions of nonspherical superellipsoidal particles, and demonstrate the performance of our algorithms.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-07-08 , DOI:
10.1007/s40571-023-00635-5
The debris flow is a multiphase mixture. The traditional numerical model based on Bingham and Herschel–Bulkley–Papanastasiou (HBP) constitutive relations cannot simultaneously represent the viscous and elastic properties of the fluid, so it is difficult to accurately describe the rheological characteristics of the debris flow. In this work, the Oldroyd-B constitutive model is used to characterize the motion characteristics of the debris flow. The suitability of the Oldroyd-B model in the SPH framework is verified by one-dimensional steady Poiseuille flow, and the model parameters are calibrated by laboratory tests. Finally, the impact force and energy loss of the debris flow are simulated by different baffle structures. The calculation results show that the Oldroyd-B constitutive model can well characterize the debris flow movement properties. A combined baffle model was proposed by comparing different heights, shapes and spacings of baffle. The research results can provide a new research method and idea for debris flow disaster prevention and mitigation.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-06-17 , DOI:
10.1007/s40571-023-00615-9
The dual domain material point (DDMP) method is explored as a candidate to be implemented in a general purpose code to perform simulations of materials with complex geometry that undergo large history-dependent deformation and failure. To test its candidacy, we study its mesh convergence, its sensitivity to mesh orientation, and its ability to handle softening and failure of a material. Simulations of large deformation and simulations of mechanical failure are performed using both DDMP and the material point method (MPM). When cell-crossing of material points is not an issue and when there are a sufficient number of material points in each computation cell, the numerical error decreases with the square of the cell size as expected for both MPM and DDMP. DDMP has reduced error compared with MPM when there are many instances of material points crossing cell boundaries due to the continuous nature of the modified gradient of the shape functions. Simulations of a specimen under tension are also performed where the background mesh is aligned and misaligned with the tension direction. MPM displays a significant mesh-dependent stress field, DDMP shows negligible mesh dependency. Despite a mesh orientation-dependent stress field from MPM, the critical tension and failure mode from both MPM and DDMP calculations have negligible mesh dependency when using a non-local failure model. If only the failure mode is important (i.e., local stresses are unimportant), MPM with a non-local failure model is a suitable method for modeling failure with small deformations. However, if local stresses are also important or if there are large deformations with many cell-crossings before failure, DDMP should be the method that is used. A needed improvement for DDMP is identified from our numerical simulations.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1007/s40571-023-00624-8
This article presents a SPH study of a liquid jet break-up, the control of which is improved by applying external vibrations. The numerical method is simple: a standard weakly compressible SPH approach where the gaseous phase is neglected. The density calculation near the free surface is based on an improved geometrical method, which was previously published by the authors. The later allows one to increase the stability of the simulations and thus to widen the range of parameters (We and Oh) compared with previous studies based on SPH. The simulation results show the capability of this approach to simulate the jet break-up phenomenon accurately. This study is a step forward, toward the simulation of liquid atomization in industrial conditions with the SPH method.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-06-12 , DOI:
10.1007/s40571-023-00619-5
Top coal is difficult to break and then flow out of the support opening at the end area of longwall top coal caving (LTCC) panels, which is an important source of the top coal loss and seriously restricts the further improvement of the top coal recovery. The end area of LTCC panels includes the arrangement area of roadway support and transition support in this research. Taking the drawing mechanism of top coal at the end area as the main research object, theoretical models of drawing body in the advancing direction and layout direction are established based on Bergmark–roos model, respectively. Under the constraint effect of roadway and support, the drawing body has the characteristics of the bidirectional cutting and the over-development toward the advancing direction and the middle part of the panel. Furthermore, numerical simulations of top coal drawing at the end area under different caving methods were carried out by the discrete element software PFC3D. The results show that compared with the middle support drawing, the roadway support drawing and transition support drawing can increase the top coal recovery by about 6%. The asymmetry of the initial top coal boundary at the end area is significant, which can be effectively adjusted by the way of interval top coal caving technology, improving the top coal recovery. In addition, the special support and matched transportation equipment are tentatively developed, which provides the equipment foundation for top coal drawing at the end area. The research results have important theoretical and field guiding significance for further realizing the caving technology and improving the top coal recovery at the end area.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-06-06 , DOI:
10.1007/s40571-023-00606-w
Compliant contact force models were developed and mainly used to investigate simple impacts of two bodies. It is therefore unclear how they will perform in more complex cases, where simultaneous, multi-zone impact may occur. The aim of this study is to investigate phenomena that occur in such impacts and to study the effectiveness of preselected contact force models in their modelling. For this purpose, the study addressed collisions that occur in a collinear system of 3 to 6 particles made of steel, aluminium, and bronze. The results obtained for each force model were referenced to the FEM analysis. To compare the performance of the models, the Benchmark Velocity Indicator (BVI) is proposed. The study showed that during simultaneous, multi-zone impact direct switch from the restitution to compression phases may occur and subsequent collision along the same normal may take place. Such phenomena are not incorporated in current compliant contact force models; therefore, the study showed the need for their further improvement. The best models proposed by Kogut and Etsion (KE) and Jackson and Green (JG) achieved average errors equal to 3.89% and 4.15%, respectively. However, the same models in their worst cases reached error values of 38.66% and 33.77%. The article concludes with proposals for future improvements.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-05-17 , DOI:
10.1007/s40571-023-00603-z
The process of applying sand particles to increase the traction between wheel and rail is reported to be less than 20% efficient. To better understand entrainment efficiency, the process is simulated using the Discrete Element Method. The simulation results are validated against full-scale experimental observations in terms of entrainment efficiency and particle velocity for ten case studies with different positioning of the sand nozzle. The numerical simulations confirm the experimental observations wherein the highest efficiency can be achieved when the sander is aimed at the wheel/rail nip. When aiming the sander at the wheel, the values of entrainment efficiency from simulations and experiments show some discrepancy which can be related to the numerical assumptions. Calculating coefficients of traction between the rail and wheel from the simulation data for the four cases of an un-sanded contact, and with the sander aimed at the rail, the nip, and the wheel (all with the same angle) show an increase in the coefficient of traction for all sanded cases compared to the un-sanded case.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-05-18 , DOI:
10.1007/s40571-023-00608-8
The force partitioning and the concurrent coupling schemes are investigated in this study to couple the Peridynamics theory (PD) and the material point method (MPM). The force partitioning scheme contains an interface layer to relay the coupling force between two domains (MPM and PD) using embedded hybrid MPM–PD particles. The hybrid particles obtain their internal forces from the PD section and map them to the MPM zone via grid shape functions. On the other hand, the concurrent coupling method relays the coupling forces using an enlarged Lagrangian interface mesh. At the interface mesh nodes, the velocity field of MPM and PD zones is synchronized via a penalty function. If these nodes coincide with PD particles, the concurrent coupling pattern is named strict. The concurrent coupling pattern is called weak when interface nodes coincide with MPM mesh nodes. It is shown that although force partitioning scheme successfully simulates one- and two-dimensional elastic problems and an elastic–perfect plastic direct shear test, the concurrent coupling scheme produces better results with lower computation effort (total number of particles and mesh nodes, stable time step, overall simulation duration) in the same problems. Also, the weak concurrent coupling produces better results compared to the strict concurrent coupling scheme.
International Journal of Minerals, Metallurgy and Materials ( IF 0 ) Pub Date: 2023-04-17 , DOI:
10.1007/s40571-023-00577-y
Estimating the shear mechanical parameters of field-scale joints using laboratory tested results is a challenging task due to the scale effect. To further understand the effect of specimen size on shear mechanical parameters, this study not only focuses on the joint length effect, but also explores the effect of specimen height (the dimension in the direction perpendicular to the joint surface), while the latter has not been paid enough attention in the existing studies. Based on the particle discrete element method, numerical direct shear experiments are carried out for multiple specimen height and joint length conditions. The effects of specimen height and joint length on the pre-peak, peak and post-peak shear deformation stages are analyzed in detail. The results suggest that specimen height also has an effect on the shear mechanical parameters of the joints. In the pre-peak deformation stage, the specimen height effect on shear stiffness is diametrically opposed to that of joint length, while the effect on shear strength is similar to that of joint length. In the post-peak crack evolution stage, the specimen height effect also differs from the joint length effect. In terms of significance, the effects of specimen height and joint length on the same shear mechanical parameter are almost at the same level. Therefore, future experimental studies may need to pay more attention to the specimen height effect.
Supplementary Information
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